![molecular formula C22H18FN3OS B6024661 2-[2-(benzylthio)-1H-benzimidazol-1-yl]-N-(4-fluorophenyl)acetamide](/img/structure/B6024661.png)
2-[2-(benzylthio)-1H-benzimidazol-1-yl]-N-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(benzylthio)-1H-benzimidazol-1-yl]-N-(4-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as BFA, and it has been found to have a wide range of applications in various fields of research.
Mechanism of Action
The mechanism of action of BFA is not fully understood, but it is believed to act as an inhibitor of protein trafficking and secretion. It has been found to inhibit the activity of the ADP-ribosylation factor (ARF) family of small GTPases, which play a key role in vesicular trafficking and secretion.
Biochemical and Physiological Effects:
BFA has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the secretion of various proteins, including cytokines, growth factors, and hormones. It has also been found to induce the accumulation of Golgi membranes, leading to the disruption of Golgi structure and function.
Advantages and Limitations for Lab Experiments
BFA has several advantages for use in lab experiments. It is a potent and selective inhibitor of protein trafficking and secretion, making it a valuable tool for studying these processes. However, BFA has several limitations, including its toxicity and potential off-target effects. Careful dosing and experimental design are necessary to minimize these effects.
Future Directions
There are several future directions for research on BFA. One area of interest is the development of more potent and selective inhibitors of protein trafficking and secretion. Another area of interest is the use of BFA in drug discovery, particularly for the development of new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of BFA and its potential applications in various fields of research.
Synthesis Methods
The synthesis of BFA involves the reaction of 2-aminobenzimidazole with benzyl chloride and sodium sulfide to form 2-(benzylthio)-1H-benzimidazole. This compound is then reacted with 4-fluoroacetophenone in the presence of potassium carbonate to form 2-[2-(benzylthio)-1H-benzimidazol-1-yl]-N-(4-fluorophenyl)acetamide.
Scientific Research Applications
BFA has been widely studied for its potential use in scientific research. It has been found to have a wide range of applications in various fields of research, including cancer research, neuroscience, and drug discovery.
properties
IUPAC Name |
2-(2-benzylsulfanylbenzimidazol-1-yl)-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3OS/c23-17-10-12-18(13-11-17)24-21(27)14-26-20-9-5-4-8-19(20)25-22(26)28-15-16-6-2-1-3-7-16/h1-13H,14-15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIJHXBUOCMHVLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.